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Compound of Interest

Compound Name: L-fucono-1,4-lactone

CAS No.: 24286-28-0

Cat. No.: B1619373

Get Quote

L-fucono-1,4-lactone is a furanose-form sugar lactone derived from L-fucose, a deoxyhexose

sugar integral to a multitude of biological structures. L-fucose itself is a terminal

monosaccharide found on N- and O-linked glycans of glycoproteins and glycolipids in

mammals, playing critical roles in cell adhesion, signaling, and immune responses, including

the ABO blood group antigens.[1][2][3] Consequently, the metabolic pathways governing L-

fucose are of significant interest. L-fucono-1,4-lactone emerges as a key, relatively stable

intermediate in the oxidative metabolism of L-fucose.[1][4]

Understanding the precise physical and chemical properties of this lactone is not merely an

academic exercise. For researchers investigating fucosylation pathways, developing enzyme

inhibitors, or designing drugs that target fucose metabolism, a granular understanding of this

molecule's behavior in aqueous environments is paramount. This guide synthesizes current

knowledge on L-fucono-1,4-lactone, providing the foundational data and experimental insights

necessary for its effective study and application in a laboratory setting.
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The fundamental properties of L-fucono-1,4-lactone dictate its handling, storage, and

behavior in experimental assays. Unlike its highly unstable 1,5-lactone isomer, the 1,4-lactone

exists as a stable, isolable powder, though care must be taken to prevent hydrolysis.[1]

Property Value Source(s)

Molecular Formula C₆H₁₀O₅

Molecular Weight 162.14 g/mol

IUPAC Name

(3R,4S,5S)-3,4-dihydroxy-5-

((R)-1-

hydroxyethyl)dihydrofuran-

2(3H)-one

CAS Number 24286-28-0

Appearance Powder

Optical Activity [α]/D +78±3° (c = 2 in H₂O)

Recommended Storage 2-8°C

Purity (Typical) ≥90% (by TLC)

Chemical Reactivity and Biological Context
The chemistry of L-fucono-1,4-lactone is dominated by its relationship with its isomers and its

hydrolysis product, L-fuconate. Its significance is entirely derived from its role as an

intermediate in the L-fucose degradation pathway.[2][5]

The L-Fucose Metabolic Pathway
In many organisms, L-fucose can be utilized as a carbon source through an oxidative pathway.

[1] The initial step is the oxidation of L-fucose, catalyzed by L-fucose dehydrogenase. This

reaction was long thought to produce L-fuconate directly, but recent, more detailed analyses

have clarified the sequence.[2][3]

Enzymatic Oxidation: L-fucose dehydrogenase oxidizes L-fucose to produce the highly

unstable L-fucono-1,5-lactone (a six-membered ring).[2][3]
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Spontaneous Isomerization: L-fucono-1,5-lactone is exceptionally unstable in aqueous

solution and rapidly undergoes non-enzymatic conversion to the more thermodynamically

stable five-membered ring structure, L-fucono-1,4-lactone.[1][2][4]

Hydrolysis: L-fucono-1,4-lactone is then hydrolyzed to the open-chain L-fuconate. This step

can occur slowly and spontaneously (autohydrolysis) or be rapidly catalyzed by a specific

enzyme, L-fucono-lactonase.[1][2][6]

This sequence underscores a critical experimental consideration: any enzymatic reaction

starting from L-fucose will invariably produce L-fucono-1,4-lactone as a transient intermediate,

even if the final measured product is L-fuconate.
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L-Fucose L-Fucono-1,5-lactone
(Unstable 6-membered ring)

 L-Fucose
 Dehydrogenase L-Fucono-1,4-lactone

(Stable 5-membered ring)

 Spontaneous
 Isomerization L-Fuconate

(Open chain)

 L-Fucono-lactonase
 (or slow autohydrolysis) 

Sample Preparation

Data Acquisition

Data Analysis

Prepare D₂O Buffer
(e.g., 50mM Phosphate, pH 7.5)

Combine Buffer, L-Fucose,
& NAD⁺ in NMR Tube

Prepare L-Fucose & NAD⁺ Stocks
Prepare L-Fucose

Dehydrogenase Solution

Initiate Reaction:
Add Enzyme to Tube

Acquire Baseline Spectrum (t=0)

Acquire Time-Series
of ¹H NMR Spectra

Process Spectra
(FT, Phasing, Baseline)

Identify & Assign
Resonance Peaks

Integrate Peaks for Each
Metabolite Over Time

Plot Concentration vs. Time
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1619373/docs?utm_src=pdf-body-img#introduction-situating-l-fucono-1-4-lactone-in-modern-research
https://www.benchchem.com/product/b1619373?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3542637/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3542637/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11293516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11293516/
https://pubmed.ncbi.nlm.nih.gov/38944119/
https://pubmed.ncbi.nlm.nih.gov/38944119/
https://www.researchgate.net/publication/233872618_Discovery_of_an_L-Fucono-15-Lactonase_from_cog3618_of_the_Amidohydrolase_Superfamily
https://academic.oup.com/bbb/advance-article-pdf/doi/10.1093/bbb/zbad161/56545710/zbad161.pdf
https://pubmed.ncbi.nlm.nih.gov/9056085/
https://pubmed.ncbi.nlm.nih.gov/9056085/
https://www.benchchem.com/product/b1619373/docs#introduction-situating-l-fucono-1-4-lactone-in-modern-research
https://www.benchchem.com/product/b1619373/docs#introduction-situating-l-fucono-1-4-lactone-in-modern-research
https://www.benchchem.com/product/b1619373/docs#introduction-situating-l-fucono-1-4-lactone-in-modern-research
https://www.benchchem.com/product/b1619373/docs#introduction-situating-l-fucono-1-4-lactone-in-modern-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1619373?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

